Cas no 301685-09-6 (Cyclopentanepropanoicacid, a-(hydroxymethyl)-, (aR)-)

• Product Name: Cyclopentanepropanoicacid, a-(hydroxymethyl)-, (aR)-
• CAS No: 301685-09-6
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 299105
• PubChem ID: 53672220
• Update Time: 2025-06-07

Cyclopentanepropanoicacid, a-(hydroxymethyl)-, (aR)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanepropanoicacid, a-(hydroxymethyl)-, (aR)-
• (R)-α-(HYDROXYMETHYL)-CYCLOPENTANEPROPANOIC ACID
• (2R)-2-(HYDROXYMETHYL)-3-(CYCLOPENTYL)-N-(PHENYLMETHOXY)HEXANAMIDE
• (2R)-3-cyclopentyl-2
• (2R)-3-cyclopentyl-2-(hydroxymethyl)-N-[(phenylmethyl)oxy]propanamide
• (2R)-3-cyclopentyl-2-(hydroxymethyl)propanoic acid
• (2R)-3-cyclopentyl-2-hydroxymethyl-N-phenylmethoxypropanamide
• 3-cyclopentyl-2(R)-hydroxymethyl-propionic acid
• 3-cyclopentyl-2R-hydroxymethyl-propionic acid
• CTK8I0940
• N-benzyloxy-3-cyclopentyl-2(R)-hydroxymethyl-propionamide
• BARKIZMETJRYSB-MRVPVSSYSA-N
• 301685-09-6
• AKOS006331520
• (R)-ALPHA-(HYDROXYMETHYL)-CYCLOPENTANEPROPANOIC ACID
• SCHEMBL1188893
• (R)-3-Cyclopentyl-2-(hydroxymethyl)propanoic acid
• (2R)-2-(CYCLOPENTYLMETHYL)-3-HYDROXYPROPANOIC ACID

• Inchi： 1S/C9H16O3/c10-6-8(9(11)12)5-7-3-1-2-4-7/h7-8,10H,1-6H2,(H,11,12)/t8-/m1/s1
• InChI Key： BARKIZMETJRYSB-MRVPVSSYSA-N
• SMILES： OC[C@H](C(=O)O)CC1CCCC1

Computed Properties

• Exact Mass: 172.11000
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53000
• LogP: 1.25980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on Cyclopentanepropanoicacid, a-(hydroxymethyl)-, (aR)-

Cyclopentanepropanoicacid, a-(hydroxymethyl)-, (aR)-: A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Cyclopentanepropanoicacid, a-(hydroxymethyl)-, (aR)- is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, identified by its CAS number 301685-09-6, has garnered attention due to its unique structural properties and potential applications in drug development and synthetic chemistry. The (aR) configuration specifies the stereochemical arrangement of the molecule, which is crucial for its biological activity and interaction with target enzymes or receptors.

The compound belongs to the class of cyclopentanone derivatives, which are known for their diverse pharmacological properties. The presence of a hydroxymethyl group at the α-position of the cyclopentanepropanoic acid backbone introduces a chiral center, making it a valuable scaffold for designing enantiomerically pure drugs. In recent years, there has been a growing emphasis on the development of chiral drugs due to their improved efficacy and reduced side effects compared to racemic mixtures.

Recent studies have highlighted the importance of cyclopentanone derivatives in medicinal chemistry. These compounds exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and antimicrobial properties. The hydroxymethyl group in Cyclopentanepropanoicacid, a-(hydroxymethyl)-, (aR)- allows for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. This flexibility makes it an attractive candidate for drug discovery programs targeting various diseases.

In the context of modern drug development, computational methods play a pivotal role in designing and optimizing lead compounds. Molecular modeling techniques have been employed to predict the binding affinity and interaction patterns of Cyclopentanepropanoicacid, a-(hydroxymethyl)-, (aR)- with biological targets. These studies have provided valuable insights into the structural requirements for high-affinity binding, guiding the design of more potent and selective drug candidates.

The synthesis of enantiomerically pure compounds remains a challenge in organic chemistry. However, advances in asymmetric synthesis have made it possible to produce optically active molecules with high yields and purity. The synthesis of Cyclopentanepropanoicacid, a-(hydroxymethyl)-, (aR)- has been achieved through various catalytic methods, including asymmetric hydrogenation and enzymatic resolution. These approaches have not only improved the efficiency of production but also reduced costs associated with enantiomer separation.

The pharmacokinetic properties of Cyclopentanepropanoicacid, a-(hydroxymethyl)-, (aR)- are another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted is essential for optimizing its therapeutic potential. Preclinical studies have begun to explore these aspects, providing preliminary data on its bioavailability and metabolic pathways. These findings are crucial for designing clinical trials that will assess its efficacy and safety in human populations.

The potential applications of Cyclopentanepropanoicacid, a-(hydroxymethyl)-, (aR)- extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of other bioactive molecules. Additionally, it has shown promise as a building block for materials science applications, particularly in the development of polymers with enhanced mechanical properties.

In conclusion, Cyclopentanepropanoicacid, a-(hydroxymethyl)-, (aR)-, identified by its CAS number 301685-09-6, represents a significant advancement in chemical and pharmaceutical research. Its chiral configuration and versatile functionalization potential make it an invaluable asset in drug discovery efforts. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow.